Cas no 1378671-01-2 (2,3-Difluoro-6-methyl-benzoic Acid)

• Product Name: 2,3-Difluoro-6-methyl-benzoic Acid
• CAS No: 1378671-01-2
• MF: C₈H₆F₂O₂
• MW: 172.1288
• MDL: MFCD16250152
• CID: 4671274
• Update Time: 2024-11-04

2,3-Difluoro-6-methyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-methylbenzoic acid
• Benzoic acid, 2,3-difluoro-6-methyl-
• 2,3-Difluoro-6-methyl-benzoic Acid

• MDL： MFCD16250152
• Inchi： 1S/C8H6F2O2/c1-4-2-3-5(9)7(10)6(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： FNSPXPNNYPCQFR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 37.3